Cas no 61931-02-0 (Acid Black 194 (Technical Grade))

Acid Black 194 (Technical Grade) Chemical and Physical Properties
Names and Identifiers
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- Acid Black 194
- C.I. Acid Black 194
- Acid Black M-5RL
- Acid Black MSRL
- Acid Black RM
- Acid Black S-BL
- Acidol Black M
- Acidol Black M-SRL
- Airedale Fast Black
- Neutral Black M-SRL
- Black MSRL
- Acid Black 194 (Technical Grade)
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- MDL: MFCD00278935
Experimental Properties
- Melting Point: >360°C
Acid Black 194 (Technical Grade) Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
Acid Black 194 (Technical Grade) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB524329-1 g |
Acid Black 194, tech.; . |
61931-02-0 | 1g |
€207.60 | 2023-07-10 | ||
TRC | A189860-100mg |
Acid Black 194 (Technical Grade) |
61931-02-0 | 100mg |
$ 98.00 | 2023-09-09 | ||
TRC | A189860-10mg |
Acid Black 194 (Technical Grade) |
61931-02-0 | 10mg |
$ 58.00 | 2023-09-09 | ||
TRC | A189860-50mg |
Acid Black 194 (Technical Grade) |
61931-02-0 | 50mg |
$ 81.00 | 2023-09-09 | ||
abcr | AB524329-1g |
Acid Black 194, tech.; . |
61931-02-0 | 1g |
€204.60 | 2024-08-02 |
Acid Black 194 (Technical Grade) Related Literature
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Kyu-Ho Han,Chang-Hyun Lee,Mikio Kinoshita,Chan-Ho Oh,Ken-ichiro Shimada,Michihiro Fukushima Food Funct., 2016,7, 1814-1824
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Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
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Wulan Tri Wahyuni,Frank Marken Analyst, 2020,145, 1903-1909
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Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
Additional information on Acid Black 194 (Technical Grade)
Acid Black 194 (Technical Grade): An Overview of the Dye and Its Applications
Acid Black 194 (Technical Grade), with the CAS number 61931-02-0, is a widely used dye in various industrial and scientific applications. This compound is known for its deep black color and excellent stability, making it a preferred choice in the textile, printing, and pharmaceutical industries. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to Acid Black 194 (Technical Grade).
Chemical Properties: Acid Black 194 (Technical Grade) is a complex organic compound that belongs to the class of anthraquinone dyes. It has a molecular formula of C30H18N2O6S2 and a molecular weight of approximately 554.58 g/mol. The compound is highly soluble in water and exhibits strong acidic properties, which contribute to its excellent dyeing performance. Its chemical structure includes multiple functional groups such as hydroxyl (-OH), carboxyl (-COOH), and sulfonic (-SO3H) groups, which enhance its reactivity and affinity for various substrates.
Synthesis Methods: The synthesis of Acid Black 194 (Technical Grade) typically involves a multi-step process that includes the reaction of anthraquinone derivatives with sulfuric acid and other reagents. One common method involves the sulfonation of anthraquinone followed by coupling reactions with diazonium salts. This process yields a highly stable and pure form of the dye, suitable for technical applications. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalytic processes and reducing the use of hazardous reagents.
Applications in Textile Industry: One of the primary applications of Acid Black 194 (Technical Grade) is in the textile industry, where it is used for dyeing natural and synthetic fibers. Its deep black color and high colorfastness make it ideal for producing high-quality fabrics that maintain their color even after repeated washing and exposure to sunlight. The dye is also used in printing processes, where it provides excellent print quality and durability.
Pharmaceutical Applications: In the pharmaceutical industry, Acid Black 194 (Technical Grade) has found applications in the formulation of drug delivery systems. Its ability to form stable complexes with various active pharmaceutical ingredients (APIs) makes it useful in enhancing the solubility and bioavailability of drugs. Recent studies have explored its potential in targeted drug delivery systems, where it can be used to encapsulate drugs within nanoparticles for controlled release.
Safety and Environmental Considerations: While Acid Black 194 (Technical Grade) is generally considered safe for industrial use, proper handling and disposal practices are essential to minimize environmental impact. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Waste disposal should follow local regulations to prevent contamination of water sources and soil.
Recent Research Advancements: Recent research has focused on improving the sustainability and efficiency of Acid Black 194 (Technical Grade). For instance, studies have explored the use of biodegradable materials as carriers for the dye to reduce its environmental footprint. Additionally, researchers have investigated novel methods for recycling and reusing dye waste from industrial processes, which can significantly reduce waste generation and resource consumption.
FUTURE DIRECTIONS: The future of Acid Black 194 (Technical Grade) looks promising with ongoing research aimed at developing more sustainable production methods and expanding its applications in various industries. Advances in nanotechnology and materials science are expected to open new avenues for its use in advanced materials and drug delivery systems.
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